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Compound of Interest

Compound Name: STD1T

Cat. No.: B1681128

Introduction

Thiosulfate sulfurtransferase-like domain-containing 1 (TSTD1) is a cytoplasmic
sulfurtransferase implicated in sulfide-based signaling pathways.[1] Understanding its precise
physiological role necessitates the production of pure, active recombinant protein for structural
and functional studies. This document provides a detailed protocol for the expression of
recombinant human TSTD1 in an Escherichia coli host system and its subsequent purification.
The protocol is designed for researchers in biochemistry, molecular biology, and drug
development.

Quantitative Data Summary

The following table summarizes typical quantitative results expected from the expression and
purification of recombinant TSTD1 using the described protocol.
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Parameter Value Reference

Expression System E. coli BL21 (DE3) [1]
pPET-28b(+) with N-terminal

Vector ) [1]
His-tag

Yield of Purified Protein ~20 mg per liter of culture [1]

) >95% (as determined by SDS-

Purity [1]
PAGE)

Oligomeric State Monomer in solution [1]

Apparent Molecular Mass ~12.5 kDa

Experimental Workflow

A generalized workflow for the expression and purification of recombinant TSTD1 is depicted
below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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